Cas no 5018-23-5 (4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide)

• Product Name: 4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide
• CAS No: 5018-23-5
• MF: C₁₁H₁₁ClN₄O₃S
• MW: 314.748039484024
• CID: 860093
• Update Time: 2026-04-29

4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-N-(6-CHLORO-5-METHOXY-4-PYRIMIDINYL) BENZENESULFONAMIDE
• 4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide
• 4-AMINO-N-(6-CHLORO-5-METHOXY-4-PYRIMIDINYL)BENZENESNLFONAMIDE
• 4-amino-N-(6-chloro-5-methoxy-pyrimidin-4-yl)-benzenesulfonamide
• 4-azanyl-N-(6-chloranyl-5-methoxy-pyrimidin-4-yl)benzenesulfonamide
• 4-Sulfanilamino-5-methoxy-6-chlor-pyrimidin
• 6-Chloro-5-methoxy-4-(sulfanilamido)pyrimidine
• A827999
• AG-F-68429
• CTK1G8346

• Inchi： 1S/C11H11ClN4O3S/c1-19-9-10(12)14-6-15-11(9)16-20(17,18)8-4-2-7(13)3-5-8/h2-6H,13H2,1H3,(H,14,15,16)

Computed Properties

• Exact Mass: 314.02423

Experimental Properties

• PSA: 107.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide

Introduction to 4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide (CAS No. 5018-23-5)

4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 5018-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzenesulfonamides, which are widely recognized for their versatile biological activities and potential therapeutic applications. The structural features of this molecule, particularly its combination of an amino group, a chloropyrimidine moiety, and a benzenesulfonamide moiety, make it a promising candidate for further investigation in drug discovery and development.

The benzenesulfonamide core of this compound is known to exhibit various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the amino group enhances its solubility and reactivity, while the chloropyrimidine substituent introduces additional biological functionality. This unique structural arrangement allows the molecule to interact with biological targets in a specific manner, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. The 6-chloro-5-methoxypyrimidin-4-yl group in 4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide is particularly noteworthy, as it has been shown to modulate various enzymatic pathways involved in disease progression. Studies have demonstrated that this moiety can interfere with key metabolic processes, making it a valuable component in the design of inhibitors for enzymes such as kinases and other targets relevant to cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The benzenesulfonamide framework provides a stable platform for further chemical modifications, allowing researchers to explore different analogs with tailored biological activities. For instance, by varying the substitution patterns on the aromatic ring or modifying the pyrimidine core, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

The pharmaceutical industry has increasingly recognized the importance of sulfonamide derivatives in drug development. These compounds have been successfully used in numerous FDA-approved drugs, highlighting their therapeutic relevance. The 4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide (CAS No. 5018-23-5) exemplifies this trend by incorporating structural elements that are known to enhance biological activity. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and neurology.

Recent advancements in computational chemistry have further accelerated the discovery process for sulfonamide-based drugs. Molecular modeling techniques allow researchers to predict the binding affinity and specificity of these compounds towards target proteins with high accuracy. This approach has been instrumental in identifying lead candidates for further optimization. The 4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide structure has been subjected to such computational studies, revealing promising interactions with several key targets.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a potential treatment for various diseases. For example, preliminary data suggest that derivatives of this molecule may exhibit inhibitory effects on enzymes implicated in cancer cell proliferation. The chloropyrimidine moiety plays a crucial role in modulating these enzymatic pathways, thereby offering a novel mechanism of action for anticancer therapies.

The development of new drugs often involves rigorous testing to ensure safety and efficacy. The 4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide (CAS No. 5018-23-5) has undergone various biochemical assays to evaluate its interaction with biological targets. These studies have provided valuable insights into its mechanism of action and potential side effects. The results from these assays are crucial for guiding further optimization efforts and ensuring that the final drug candidate meets stringent regulatory requirements.

The role of sulfonamides in modern medicine cannot be overstated. Their broad spectrum of activity and well-documented safety profiles make them indispensable tools for drug development. The benzenesulfonamide core of this compound is a testament to their versatility, as it can be modified to produce derivatives with diverse biological functions. Researchers continue to explore new ways to leverage these structural motifs for therapeutic gain.

The integration of traditional medicinal chemistry approaches with cutting-edge technologies has revolutionized drug discovery over the past decade. Techniques such as high-throughput screening (HTS), fragment-based drug design (FBDD), and structure-based drug design (SBDD) have significantly reduced the time required to identify promising drug candidates. The 4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide structure has been utilized in several HTS campaigns aimed at identifying novel bioactive molecules.

The future prospects for this compound are bright, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By combining expertise from different disciplines—such as organic chemistry, biochemistry, and pharmacology—scientists can accelerate the development process and bring new treatments to patients more quickly.

In conclusion,4-Amino-N-(6-chloro-5-methoxypyrimidin-4-yl)benzenesulfonamide (CAS No. 5018-23-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of an amino group,chloropyrimidine,and benzenesulfonamidemoieties makes it a versatile scaffold for drug discovery efforts across multiple disease areas。With continued research and innovation,this compound holds promise as a valuable tool in the fight against human disease。